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molecular formula C13H19NO B1599640 4-(2-Phenoxyethyl)piperidine CAS No. 347873-67-0

4-(2-Phenoxyethyl)piperidine

Cat. No. B1599640
CAS RN: 347873-67-0
M. Wt: 205.3 g/mol
InChI Key: ZTDUIZMJYASLKV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08445684B2

Procedure details

To a solution of 1-(tert-butoxycarbonyl)-4-(2-phenoxyethyl)piperidine (220 mg, 0.72 mmol) in MeOH (2 mL) was added 2N anhydrous HCl/ether (0.5 mL, 1.0 mmol). The reaction mixture was stirred overnight. After evaporation, the residue was dissolved in deionized water. EtOAc was used to wash the aqueous layer before the pH was altered to approx. 9-10. The aqueous layer was extracted three times with CH2Cl2 and dried over Na2SO4. After evaporation, 4-(2-phenoxyethyl)piperidine (131.5 mg, 89%) was obtained as a colorless oil. 1H NMR (CDCl3, 400 MHz) δ 7.23 (m, 2H), 6.96 (m, 1H), 6.85 (m, 2H), 3.95 (m, 2H), 3.27 (m, 2H), 2.71 (m, 3H), 1.92 (m, 2H), 1.56 (m, 3H), 1.42 (m, 2H).
Name
1-(tert-butoxycarbonyl)-4-(2-phenoxyethyl)piperidine
Quantity
220 mg
Type
reactant
Reaction Step One
Name
HCl ether
Quantity
0.5 mL
Type
reactant
Reaction Step One
Name
MeOH
Quantity
2 mL
Type
solvent
Reaction Step One
Name
4-(2-phenoxyethyl)piperidine
Yield
89%

Identifiers

REACTION_CXSMILES
C(OC([N:8]1[CH2:13][CH2:12][CH:11]([CH2:14][CH2:15][O:16][C:17]2[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=2)[CH2:10][CH2:9]1)=O)(C)(C)C.Cl.CCOCC>CO>[O:16]([CH2:15][CH2:14][CH:11]1[CH2:10][CH2:9][NH:8][CH2:13][CH2:12]1)[C:17]1[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=1 |f:1.2|

Inputs

Step One
Name
1-(tert-butoxycarbonyl)-4-(2-phenoxyethyl)piperidine
Quantity
220 mg
Type
reactant
Smiles
C(C)(C)(C)OC(=O)N1CCC(CC1)CCOC1=CC=CC=C1
Name
HCl ether
Quantity
0.5 mL
Type
reactant
Smiles
Cl.CCOCC
Name
MeOH
Quantity
2 mL
Type
solvent
Smiles
CO

Conditions

Stirring
Type
CUSTOM
Details
The reaction mixture was stirred overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
After evaporation
DISSOLUTION
Type
DISSOLUTION
Details
the residue was dissolved in deionized water
WASH
Type
WASH
Details
to wash the aqueous layer before the pH
EXTRACTION
Type
EXTRACTION
Details
The aqueous layer was extracted three times with CH2Cl2
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
CUSTOM
Type
CUSTOM
Details
After evaporation

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
4-(2-phenoxyethyl)piperidine
Type
product
Smiles
O(C1=CC=CC=C1)CCC1CCNCC1
Measurements
Type Value Analysis
AMOUNT: MASS 131.5 mg
YIELD: PERCENTYIELD 89%
YIELD: CALCULATEDPERCENTYIELD 89%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.